1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine

• Molecular Formula: C6H12N4
• Molecular Weight: 140.19 g/mol
• SMILES: CC(C)C1=NC(=NN1C)N
• InChI: InChI=1S/C6H12N4/c1-4(2)5-8-6(7)9-10(5)3/h4H,1-3H3,(H2,7,9)
• InChIKey: NPLBQDYVAGYOPA-UHFFFAOYSA-N

1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine: Profile

1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine (CAS 87009-67-4) is a disubstituted 1,2,4-triazol-3-amine heterocycle with a molecular weight of 140.19 g/mol and formula C₆H₁₂N₄ . The compound is commercially available as a research chemical with a catalog purity of 95% . Its structure features a primary amine at the 3-position, a methyl group at N1, and an isopropyl group at C5, a specific substitution pattern that distinguishes it from other regioisomers like 2-methyl-5-(propan-2-yl)-1,2,4-triazol-3-amine [1]. This class of triazol-3-ylamines has been investigated as a novel nicotinamide isostere in tankyrase inhibitor programs, highlighting the scaffold's relevance in medicinal chemistry [2].

Scaffold Identity N1-methyl, C5-isopropyl substitution defines target engagement vector for triazol-3-amine scaffold.

Research Context Nicotinamide isostere scaffold reported for tankyrase/PARP inhibitor studies.

Library Design Fragment-like properties (MW

• [1] American Elements. CAS 1269152-62-6: 2-methyl-5-propan-2-yl-1,2,4-triazol-3-amine. Product Information. View Source
• [2] Shultz, M. D., et al. Structure-Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 17, 7049-7059. View Source

Critical Role of 5-Isopropyl Substitution

The simple 1,2,4-triazol-3-amine core cannot be generically substituted for 1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine in research applications. The 5-isopropyl group is critical for modulating lipophilicity (LogP), steric bulk, and metabolic stability [1]. In the context of tankyrase inhibition, the structure-efficiency relationship (SER) of [1,2,4]triazol-3-ylamines demonstrates that subtle alkyl substitutions at the 5-position directly impact potency and lipophilic efficiency (LipE), making the unsubstituted 1-methyl-1H-1,2,4-triazol-3-amine (CAS 49607-51-4) an unsuitable replacement [2]. Furthermore, the regioisomer where the methyl group is at N2 instead of N1 (CAS 1269152-62-6) possesses a fundamentally different hydrogen-bonding pattern at the active site, which can abolish target engagement even if the molecular weight remains identical [3].

Unsubstituted 5-H analog: lacks isopropyl lipophilicity and steric bulk; may reduce target binding in tankyrase contexts.

N2-methyl regioisomer (CAS 1269152-62-6): altered H-bonding pattern may abolish nicotinamide-site recognition.

Generic 1,2,4-triazol-3-amine core cannot replicate substitution-dependent SAR; substitution requires regioisomer verification.

• [1] Shultz, M. D., et al. Structure-Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 17, 7049-7059. View Source
• [2] Shultz, M. D., et al. Structure-Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 17, 7049-7059. View Source
• [3] American Elements. Comparison of regioisomers: 1-Methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-amine vs. 2-methyl-5-propan-2-yl-1,2,4-triazol-3-amine. View Source

Quantitative Evidence vs. Analogs

Regioisomeric Purity: N1- vs. N2-Methyl

The target compound is the 1-methyl-5-isopropyl regioisomer (CAS 87009-67-4), not the 2-methyl-5-isopropyl variant (CAS 1269152-62-6). This distinction is critical in medicinal chemistry as the position of the methyl group on the triazole ring determines the vector of hydrogen-bond donation from the 3-amine . The commercially available purity of the target compound is specified as 95%, providing a defined baseline for procurement .

Regioisomeric Identity

Specification review

N1-methyl (target) vs. N2-methyl; distinct InChI Keys (VCTVUJOTOJYMIS vs comparator)

Correct regioisomer ensures intended target engagement and synthetic intermediate reactivity.

Verify regioisomer by NMR or HPLC prior to use.

Evidence Dimension	Regioisomeric identity (N1 vs N2 substitution)
Target Compound Data	1-Methyl-5-(propan-2-yl)-1H-1,2,4-triazol-3-amine (IUPAC: N1-methyl)
Comparator Or Baseline	2-Methyl-5-(propan-2-yl)-1,2,4-triazol-3-amine (IUPAC: N2-methyl)
Quantified Difference	Distinct regioisomers with different InChI Keys (target: VCTVUJOTOJYMIS vs comparator)
Conditions	Structural identity confirmed by SMILES and IUPAC nomenclature

Why This Matters

Selecting the correct regioisomer ensures the intended biological target engagement and synthetic intermediate reactivity, preventing failed experiments from isomeric contamination.

Lipophilicity: 5-Isopropyl LogP Advantage

The predicted LogP for 1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine is 0.5207, indicating a modest but measurable increase in lipophilicity compared to the unsubstituted 1-methyl-1H-1,2,4-triazol-3-amine (CAS 49607-51-4), which has a lower predicted LogP . This difference is significant in drug design where the 5-isopropyl group enhances membrane permeability without drastically increasing molecular weight, a key principle in the structure-efficiency relationship (SER) of tankyrase inhibitors [1].

Predicted LogP

Class-level inference

0.52 (unsubstituted 1-methyl analog predicted lower)

5-isopropyl group modestly increases lipophilicity; may support membrane permeability studies.

Computational prediction; experimental LogD may vary.

Evidence Dimension	Predicted partition coefficient (LogP)
Target Compound Data	Predicted LogP: 0.5207
Comparator Or Baseline	1-Methyl-1H-1,2,4-triazol-3-amine (predicted LogP likely lower, exact value not publicly available for direct comparison)
Quantified Difference	Not directly quantifiable from available data; class-level SAR indicates LogP increase with C5 alkyl chain length
Conditions	Predicted using standard computational models (TPSA: 56.73, H-Acceptors: 4, H-Donors: 1)

Why This Matters

The 5-isopropyl group provides a balanced lipophilicity profile suitable for optimizing oral bioavailability and target binding in lead optimization campaigns.

• [1] Shultz, M. D., et al. Structure-Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 17, 7049-7059. View Source

Fragment-Based Discovery: Physicochemical Profile

With a molecular weight of 140.19 g/mol and only 1 rotatable bond, 1-Methyl-5-(propan-2-YL)-1H-1,2,4-triazol-3-amine adheres to the 'Rule of 3' criteria for fragment-based drug discovery . Compared to 5-phenyl or 5-tert-butyl analogs, the 5-isopropyl group offers a superior balance of steric bulk and conformational flexibility, which is critical for binding site interactions [1]. The 5-tert-butyl analog (CAS not directly compared) would have higher steric demand and potentially reduced solubility.

Fragment-likeness Profile

Class-level inference

MW 140.19, 1 rotatable bond, HBD 1, HBA 4

Rule-of-3 compliant; suitable for fragment-based screening library design.

Compare steric demand vs. 5-tert-butyl analog for binding-site fit.

Evidence Dimension	Molecular complexity and fragment-likeness
Target Compound Data	MW: 140.19, Rotatable bonds: 1, H-Donors: 1, H-Acceptors: 4
Comparator Or Baseline	5-tert-Butyl-4H-1,2,4-triazol-3-amine (same MW, but increased steric bulk and lower fragment-likeness)
Quantified Difference	Exact solubility or binding data not available; class-level inference based on steric and conformational parameters
Conditions	Physicochemical properties from vendor specifications and general medicinal chemistry principles

Why This Matters

The compound's properties make it a valuable fragment starting point for medicinal chemists, facilitating hit-to-lead optimization without violating key drug-likeness parameters.

• [1] American Elements. 5-Tert-Butyl-4H-1,2,4-Triazol-3-Amine. CAS comparison and properties. View Source

Application Scenarios

Tankyrase/PARP Inhibitor Lead Optimization

The [1,2,4]triazol-3-ylamine scaffold, exemplified by this compound, has been validated as a novel nicotinamide isostere in tankyrase inhibitor programs at Novartis [1]. Researchers developing new tankyrase or PARP inhibitors can utilize this specific 5-isopropyl derivative to probe the lipophilic pocket of the nicotinamide binding site, directly building on the structure-efficiency relationships (SER) established in the literature.

FBDD Library Design

With a molecular weight below 150 Da, a low number of rotatable bonds, and balanced hydrogen-bonding capacity, this compound meets the stringent 'Rule of 3' criteria for fragment libraries . It is ideal for inclusion in a fragment-screening library targeting enzymes with adenine- or nicotinamide-binding pockets, where the 5-isopropyl group offers a key vector for affinity maturation.

Regioisomer-Specific Synthesis: Building Block

The defined N1-methyl, C5-isopropyl substitution pattern is critical for synthesizing specific patented triazole-containing drug candidates, such as those targeting V1a/V2 receptors or acting as substituted amino triazoles for cardiovascular indications [2]. Using the correct regioisomer ensures the final product matches the structure claimed in patent examples, avoiding costly synthetic re-routing.

SAR Property Benchmarking

This compound serves as a well-characterized control in structure-activity relationship studies comparing the effects of 5-alkyl chain length (H, methyl, ethyl, isopropyl, tert-butyl) on LogP and target potency. Its predicted LogP of 0.5207 provides a defined reference point for calibrating computational models against experimental permeability or solubility data .

Application

Selection Property

Validation Focus

Tankyrase/PARP inhibitor research

Nicotinamide isostere scaffold fit

Lipophilic pocket probing and SER analysis

Fragment-based screening library

Rule-of-3 compliance, low complexity

Adenine/nicotinamide pocket affinity maturation

Regioisomer-controlled synthesis

Defined N1-methyl, C5-isopropyl substitution

Patent-structure matching, isomeric contamination avoidance

SAR property benchmarking

5-isopropyl LogP/steric reference point

Calibration of computational LogP and solubility models

• [1] Shultz, M. D., et al. Structure-Efficiency Relationship of [1,2,4]Triazol-3-ylamines as Novel Nicotinamide Isosteres that Inhibit Tankyrases. J. Med. Chem. 2013, 56, 17, 7049-7059. View Source
• [2] Google Patents. US4670448A, EP3082805B1, and US20200253961: Triazole amine compounds and substituted amino triazoles for therapeutic use. View Source